Cas no 24696-26-2 (C16-Ceramide)
C16-Ceramide structure
Product Name:C16-Ceramide
CAS No:24696-26-2
MF:C34H67NO3
MW:537.900691270828
MDL:MFCD00871748
CID:254374
PubChem ID:329756403
Update Time:2024-10-30
C16-Ceramide Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-
- N-palmitoyl-D-erythro-sphingosine
- C-16 Ceramide
- C16-Ceramide
- C16-CERAMIDE,WHITE CRYSTALLINE SOLID
- N-(1,3-dihydroxyoctadec-4-en-2-yl)hexadecanamide
- C16 Ceramide
- N-(hexadecanoyl)-sphing-4-enine
- N-Hexadecanoyl-D-sphingosine
- N-Palmitoyl-D-sphingosine
- Palmitoyl ceramide
- (2S,3R,4E)-2-(Palmitoylamino)-4-octadecene-1,3-diol
- N-[(1S,2R,3E)-2-Hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]hexadecanamide
- C16 Ceramide (d18:1/16:0)
- Cer(d18:1/16:0)
- J-015630
- 24696-26-2
- BDBM50289523
- N-(hexadecanoyl)-ceramide
- N-(palmitoyl)-ceramide
- YDNKGFDKKRUKPY-TURZORIXSA-N
- CHEBI:72959
- C16 Ceramide (N-Palmitoylsphingosine, D-erythro)
- N-Palmitoyl-D-sphingosine, >=98.0% (TLC)
- HMS3402A03
- Ceramide (d18:1/16:0)
- N-acylsphingosine
- BML3-D03
- SCHEMBL16027983
- DTXSID301317974
- NCGC00161362-01
- N-[(2S,3R,4E)-1,3-dihydroxyoctadec-4-en-2-yl]hexadecanamide
- NCGC00161362-02
- NCGC00161362-03
- HMS1791A03
- LMSP02010004
- C16 Ceramide (d18:1/16:0), N-palmitoyl-D-erythro-sphingosine, powder
- N-Palmitoyl-D-erythro-sphingosine;N-Hexadecanoyl-D-erythro-sphingosine;N-Palmitoyl ceramide
- CUA24306
- CS-0018668
- Hexadecanamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-
- BP-28815
- N-((E,2s,3r)-1,3-Dihydroxyoctadec-4-En-2-Yl)palmitamide
- HMS1361A03
- N-(palmitoyl)ceramide
- Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-
- N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)heptadec-3-en-1-yl]hexadecanamide
- CHEMBL35292
- Hexadecanoic acid ((E)-(1S,2R)-2-hydroxy-1-hydroxymethyl-heptadec-3-enyl)-amide
- FD38GFZ87C
- AKOS040755906
- N-hexadecanoylsphingosine
- N-hexadecanoylsphing-4-enine
- N-(hexadecanoyl)sphing-4-enine
- SCHEMBL10298591
- N-palmitoyl-sphingosine
- HY-100354
- IDI1_033751
- sphing-4-enine-16-ceramide
- Ceramide d34:1
- N-(hexadecanoyl)ceramide
- N-palmitoylsphing-4-enine
- HMS1989A03
- N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]hexadecanamide
- Ceramide (18:1/16:0)
- N-Palmitoylsphingosine
- C16 Cer
- BSPBio_001281
- N-hexadecanoyl-D-erythro-sphingosine
- C16-0(Palmitoyl)ceramide
- (2S,3R,4E)-2-acylaminooctadec-4-ene-1,3-diol
- (2S,3R,4E)-2-acylamino-1,3-octadec-4-enediol
- (2S,3R,4E)-2-N-Palmitoyloctadecasphinga-4-ene
- 4201-58-5
- Ceramide (Egg, Chicken)
- GLXC-15996
- GLXC-27248
- G90989
- 477243-06-4
-
- MDL: MFCD00871748
- Inchi: InChI=1S/C34H67NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33(37)32(31-36)35-34(38)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h27,29,32-33,36-37H,3-26,28,30-31H2,1-2H3,(H,35,38)/b29-27+/t32-,33+/m0/s1
- InChI Key: YDNKGFDKKRUKPY-TURZORIXSA-N
- SMILES: CCCCCCCCCCCCC/C=C/[C@@H](O)[C@@H](NC(CCCCCCCCCCCCCCC)=O)CO
Computed Properties
- Exact Mass: 537.51200
- Monoisotopic Mass: 537.51209500g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 38
- Rotatable Bond Count: 31
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 12.9
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.9596 (rough estimate)
- Melting Point: 94-95 °C
- Boiling Point: 614.41°C (rough estimate)
- Refractive Index: 1.6630 (estimate)
- Solubility: Soluble in DMF at 0.15mg/ml
- PSA: 69.56000
- LogP: 9.95390
- Solubility: Not determined
C16-Ceramide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S24/25
-
Hazardous Material Identification:
- Storage Condition:−20°C
C16-Ceramide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR6290T-5mg |
C16 Ceramide |
24696-26-2 | 5mg |
£110.00 | 2025-02-20 | ||
| Apollo Scientific | OR6290T-25mg |
C16 Ceramide |
24696-26-2 | 25mg |
£220.00 | 2025-02-20 | ||
| Apollo Scientific | OR6290T-50mg |
C16 Ceramide |
24696-26-2 | 50mg |
£330.00 | 2025-02-20 | ||
| Larodan | 56-1088-5-10mg |
C16-Ceramide |
24696-26-2 | >99% | 10mg |
€160.00 | 2025-03-07 | |
| Larodan | 56-1088-7-25mg |
C16-Ceramide |
24696-26-2 | >99% | 25mg |
€270.00 | 2025-03-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C912336-5mg |
C16 Ceramide (d18:1/16:0) |
24696-26-2 | 98% | 5mg |
¥636.00 | 2022-09-02 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70298-1mg |
C16 Ceramide (d18:1/16:0) |
24696-26-2 | 98% | 1mg |
¥160.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70298-5mg |
C16 Ceramide (d18:1/16:0) |
24696-26-2 | 98% | 5mg |
¥680.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70298-10mg |
C16 Ceramide (d18:1/16:0) |
24696-26-2 | 98% | 10mg |
¥1128.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70298-25mg |
C16 Ceramide (d18:1/16:0) |
24696-26-2 | 98% | 25mg |
¥2380.00 | 2022-04-26 |
C16-Ceramide Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
24696-26-2 (C16-Ceramide) Related Products
- 352518-70-8(Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]-)
- 873802-43-8(Tetracosanamide,N-[(1S,2R,3E,5R)-2,5-dihydroxy-1-(hydroxymethyl)-3-heptadecenyl]-)
- 52019-77-9(N-Hexadecanoyl-(2RS,3SR,4E)-2-Amino-4-octadecene-1,3-diol)
- 27888-44-4(C22-Ceramide)
- 873216-49-0(Heptadecanamide, N-[2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-)
- 252039-53-5(Octadecanamide,N-[(1R,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-)
- 679412-52-3(Decanamide,N-[(1S,2R,3Z)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-)
- 215163-92-1(Hexanamide,6-hydroxy-N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-)
- 34249-42-8(Octadecanamide,N-[(1S,2R,3E,7E)-2-hydroxy-1-(hydroxymethyl)-3,7-heptadecadienyl]-)
- 362526-08-7(Hexadecanamide,N-[(1S,2R,3Z)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk